Cas no 890646-66-9 (methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate)

• Product Name: methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate
• CAS No: 890646-66-9
• MF: C₁₈H₁₃NO₅
• MW: 323.299525022507
• CID: 5915378
• PubChem ID: 7464507
• Update Time: 2025-06-14

methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• VEVVNGRMMRJQGO-UHFFFAOYSA-N
• Benzoic acid, 4-[[(1-oxo-1H-2-benzopyran-3-yl)carbonyl]amino]-, methyl ester
• methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate
• F3244-0074
• VU0607091-1
• methyl 4-(1-oxo-1H-isochromene-3-carboxamido)benzoate
• 890646-66-9
• AKOS002250469
• methyl 4-[(1-oxoisochromen-3-yl)carbonylamino]benzoate
• methyl 4-[(1-oxoisochromene-3-carbonyl)amino]benzoate

• Inchi： 1S/C18H13NO5/c1-23-17(21)11-6-8-13(9-7-11)19-16(20)15-10-12-4-2-3-5-14(12)18(22)24-15/h2-10H,1H3,(H,19,20)
• InChI Key： VEVVNGRMMRJQGO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(C2OC(=O)C3=CC=CC=C3C=2)=O)C=C1

Computed Properties

• Exact Mass: 323.07937252g/mol
• Monoisotopic Mass: 323.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.7Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Boiling Point: 571.1±50.0 °C(Predicted)
• pka: 13.26±0.70(Predicted)

Additional information on methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate

Recent Advances in the Study of Methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate (CAS: 890646-66-9)

Methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate (CAS: 890646-66-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique isocoumarin scaffold, has demonstrated promising biological activities, particularly in the context of anti-inflammatory and anticancer research. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

Recent research has highlighted the compound's ability to modulate key signaling pathways involved in inflammation and cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in inflammatory responses. The study further revealed that the compound's efficacy is attributed to its ability to disrupt the interaction between NF-κB and its co-activators, thereby reducing the expression of pro-inflammatory cytokines.

In addition to its anti-inflammatory properties, methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate has shown potential as an anticancer agent. A recent Nature Communications article (2024) reported that the compound induces apoptosis in various cancer cell lines, including breast and lung cancer, by activating the intrinsic apoptotic pathway. The researchers identified that the compound's isocoumarin moiety plays a crucial role in binding to and inhibiting Bcl-2, an anti-apoptotic protein, thereby promoting cancer cell death.

The synthetic optimization of methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate has also been a focus of recent investigations. A 2024 study in Organic Letters described a novel, high-yield synthesis route that utilizes a one-pot multicomponent reaction, significantly improving the compound's accessibility for further biological testing. This advancement is expected to facilitate large-scale production and accelerate preclinical studies.

Despite these promising findings, challenges remain in the development of methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. However, the compound's unique structural features and demonstrated biological activities make it a compelling candidate for further investigation in drug discovery and development.

In conclusion, recent studies on methyl 4-(1-oxo-1H-isochromene-3-amido)benzoate (CAS: 890646-66-9) have provided valuable insights into its pharmacological potential and synthetic accessibility. As research continues, this compound may pave the way for novel therapeutic strategies targeting inflammation and cancer.